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Compound of Interest

Compound Name: Jasminoside B

Cat. No.: B2809634 Get Quote

For Immediate Release

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals interested in the therapeutic potential of high-purity

Jasminoside B. Jasminoside B, a naturally occurring iridoid glycoside, has garnered

significant interest for its diverse pharmacological activities, including neuroprotective, anti-

inflammatory, and antioxidant effects.

Commercial Suppliers of High-Purity Jasminoside B
A reliable supply of high-purity Jasminoside B is crucial for reproducible and accurate

experimental results. The following table summarizes key information for several commercial

suppliers. Researchers are advised to request a certificate of analysis to confirm purity and

identity.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Purity

Biosynth 214125-04-9 C₁₆H₂₆O₈ 346.37

High-quality

reference

standards

Biopurify 214125-04-9 C₁₆H₂₆O₈ 346.376

95%~99%

(HPLC-DAD

or/and HPLC-

ELSD)

ChemFaces 214125-04-9 C₁₆H₂₆O₈ 346.37 High-purity

AChemBlock 214125-04-9 C₁₆H₂₆O₈ 346.38 98%

United States

Biological
214125-04-9 C₁₆H₂₆O₈ 346.376 ~96% (HPLC)

GlpBio 214125-04-9 C₁₆H₂₆O₈ 346.37 >98%

Neuroprotective Applications
Jasminoside B demonstrates significant potential in the protection of neuronal cells from

various insults, suggesting its utility in the study of neurodegenerative diseases.[1]

In Vitro Neuroprotection Assay Protocol (SH-SY5Y Cell
Line)
This protocol outlines a general method for assessing the neuroprotective effects of

Jasminoside B against an induced neurotoxic insult in a human neuroblastoma cell line.

Objective: To determine the ability of Jasminoside B to protect SH-SY5Y cells from

neurotoxin-induced cell death.

Materials:

High-purity Jasminoside B
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SH-SY5Y human neuroblastoma cells

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Neurotoxin (e.g., 6-hydroxydopamine (6-OHDA) or MPP+)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other viability assay

reagent

Phosphate Buffered Saline (PBS)

Dimethyl sulfoxide (DMSO)

Procedure:

Cell Culture: Culture SH-SY5Y cells in DMEM supplemented with 10% FBS and 1%

Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to

adhere for 24 hours.

Jasminoside B Pre-treatment: Prepare various concentrations of Jasminoside B in culture

medium. Remove the old medium from the wells and add 100 µL of the Jasminoside B
solutions. Incubate for 2-4 hours.

Neurotoxin Induction: Add the neurotoxin to the wells at a pre-determined toxic

concentration. Include a vehicle control group (no neurotoxin) and a toxin-only control group.

Incubation: Incubate the plate for 24-48 hours.

Cell Viability Assessment (MTT Assay):

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at

37°C.
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Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control group.

Expected Outcome: Increased cell viability in the groups pre-treated with Jasminoside B
compared to the toxin-only group.

Neuroprotection Assay Workflow

Seed SH-SY5Y Cells Pre-treat with Jasminoside B Induce Neurotoxicity Incubate Assess Cell Viability (MTT)

Click to download full resolution via product page

Neuroprotection Assay Workflow

Anti-inflammatory Applications
Jasminoside B is known to exhibit anti-inflammatory properties, likely through the modulation

of key signaling pathways involved in the inflammatory response.[1]

Inhibition of Nitric Oxide (NO) Production in
Macrophages Protocol
This protocol describes a method to evaluate the anti-inflammatory activity of Jasminoside B
by measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated

RAW 264.7 macrophage cells.

Objective: To quantify the inhibitory effect of Jasminoside B on NO production in activated

macrophages.

Materials:

High-purity Jasminoside B
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RAW 264.7 murine macrophage cells

DMEM

FBS

Penicillin-Streptomycin solution

Lipopolysaccharide (LPS)

Griess Reagent

Sodium nitrite (for standard curve)

Procedure:

Cell Culture and Seeding: Culture and seed RAW 264.7 cells in a 96-well plate as described

for SH-SY5Y cells.

Jasminoside B and LPS Treatment:

Prepare various concentrations of Jasminoside B in culture medium.

Remove the old medium and add 100 µL of the Jasminoside B solutions to the wells.

Simultaneously, add LPS (1 µg/mL) to all wells except the vehicle control group.

Include a control group with LPS only.

Incubation: Incubate the plate for 24 hours.

Nitric Oxide Measurement (Griess Assay):

Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

Add 50 µL of Griess Reagent to each well.

Incubate at room temperature for 10 minutes.
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Measure the absorbance at 540 nm.

Standard Curve: Prepare a standard curve using known concentrations of sodium nitrite.

Data Analysis: Determine the concentration of nitrite in the samples from the standard curve.

Calculate the percentage of inhibition of NO production compared to the LPS-only control.

Expected Outcome: A dose-dependent decrease in NO production in cells treated with

Jasminoside B.

Potential Signaling Pathways
Research on related compounds suggests that the anti-inflammatory effects of Jasminoside B
may be mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-

Activated Protein Kinase (MAPK) signaling pathways. These pathways are central to the

expression of pro-inflammatory mediators.
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Hypothesized Anti-inflammatory Mechanism
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Antioxidant Applications
Jasminoside B possesses antioxidant properties, which contribute to its protective effects

against cellular damage induced by oxidative stress.

DPPH Radical Scavenging Assay Protocol
This protocol provides a straightforward method to assess the free radical scavenging activity

of Jasminoside B using the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Objective: To determine the IC₅₀ value of Jasminoside B for DPPH radical scavenging.

Materials:

High-purity Jasminoside B

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol or Ethanol

Ascorbic acid or Trolox (as a positive control)

Procedure:

DPPH Solution Preparation: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.

Sample Preparation: Prepare a stock solution of Jasminoside B in the same solvent. Create

a series of dilutions from the stock solution.

Reaction Mixture: In a 96-well plate, add 100 µL of each Jasminoside B dilution to the wells.

DPPH Addition: Add 100 µL of the DPPH solution to each well. Include a control well with

solvent and DPPH only.

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Absorbance Measurement: Measure the absorbance at 517 nm.
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Data Analysis: Calculate the percentage of DPPH scavenging activity for each concentration

using the following formula:

% Scavenging = [ (A_control - A_sample) / A_control ] * 100

Plot the % scavenging against the concentration of Jasminoside B and determine the

IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Expected Outcome: A concentration-dependent increase in DPPH radical scavenging activity.

DPPH Assay Workflow

Prepare Jasminoside B Dilutions

Add DPPH Solution
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Measure Absorbance at 517 nm
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DPPH Assay Workflow
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For further information and to request a quote for high-purity Jasminoside B, please contact

the respective suppliers. This document is intended for research purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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